Cas no 51270-71-4 ( )

• Product Name: &nbsp
• CAS No: 51270-71-4
• MF: C₁₂H₁₈O₆S
• MW: 290.332723140717
• CID: 935059
• PubChem ID: 230857
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1-ethoxy-1,3-dioxobutan-2-yl)sulfanyl-3-oxobutanoate
• 2,2'-Sulfandiyl-bis-acetessigsaeure-diaethylester
• AC1L5KFY
• AC1Q5C6M
• AG-J-30463
• AR-1I4382
• Bis < acetyl(ethoxylcarbonyl) methyl> sulfid
• Bis-&
• Bis-(1-aethoxycarbonyl-2-oxo-propyl)-sulfid
• bis-(1-ethoxycarbonyl-2-oxo-propyl)-sulfide
• bis(ethoxycarbonylacetylmethyl) sulfide
• CTK1H1791
• diethyl 2,2'-sulfanediylbis(3-oxobutanoate)
• ETHYL 2-(1-ETHOXYCARBONYL-2-OXO-PROPYL)SULFANYL-3-OXO-BUTANOATE
• fester Thiacetessigester
• NSC26196
• SCHEMBL5051679
• QKTXNWYEAHBDIK-UHFFFAOYSA-N
• DTXSID40282505
• 51270-71-4
• NSC-26196
• &nbsp;

• Inchi： 1S/C12H18O6S/c1-5-17-11(15)9(7(3)13)19-10(8(4)14)12(16)18-6-2/h9-10H,5-6H2,1-4H3
• InChI Key： QKTXNWYEAHBDIK-UHFFFAOYSA-N
• SMILES： S(C(C(=O)OCC)C(C)=O)C(C(=O)OCC)C(C)=O

Computed Properties

• Exact Mass: 290.08244
• Monoisotopic Mass: 290.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.197
• Boiling Point: 361.6°C at 760 mmHg
• Flash Point: 164.4°C
• Refractive Index: 1.482
• PSA: 86.74
• LogP: 0.76100